Cas no 82709-37-3 (1-Hexyne, 6,6,6-trimethoxy-)

1-Hexyne, 6,6,6-trimethoxy- structure
Product name:1-Hexyne, 6,6,6-trimethoxy-
1-Hexyne, 6,6,6-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexyne, 6,6,6-trimethoxy-
- 6,6,6-trimethoxyhex-1-yne
- SCHEMBL9578319
- DTXSID40518058
- 1,1,1-trimethoxy-5-hexyne
- MJLTVYRSUJUBHO-UHFFFAOYSA-N
- 82709-37-3
-
- Inchi: InChI=1S/C9H16O3/c1-5-6-7-8-9(10-2,11-3)12-4/h1H,6-8H2,2-4H3
- InChI Key: MJLTVYRSUJUBHO-UHFFFAOYSA-N
- SMILES: COC(CCCC#C)(OC)OC
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 27.7Ų
1-Hexyne, 6,6,6-trimethoxy- Related Literature
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
-
Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
82709-37-3 (1-Hexyne, 6,6,6-trimethoxy-) Related Products
- 2323508-39-8(Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate)
- 1396859-31-6(N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-(3-methoxyphenyl)acetamide)
- 66417-78-5(3-quinolin-3-yl-acrylic acid methyl ester)
- 1805146-22-8(4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-methanol)
- 1797146-49-6(2,4-dichloro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-5-methylbenzene-1-sulfonamide)
- 147274-72-4(Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)-)
- 94320-01-1(Benzamide, N-[2-(acetylamino)ethyl]-4-chloro-)
- 97146-01-5(N-(4-Fluorobenzyl)propane-1,3-diamine)
- 2034435-09-9(N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide)
- 1831687-52-5(N-(2-Amino-2-phenylethyl)-2-phenyltriazole-4-carboxamide;hydrochloride)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent
